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Cat. No.: B606901

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the clinical trial results for
avelumab, a human anti-programmed death-ligand 1 (PD-L1) monoclonal antibody. It is
designed to offer researchers, scientists, and drug development professionals a detailed
understanding of the efficacy, safety, and methodologies of key avelumab clinical trials. This
document summarizes quantitative data in structured tables, details experimental protocols,
and visualizes key pathways and workflows.

Mechanism of Action

Avelumab is a fully human IgG1 monoclonal antibody that selectively binds to PD-L1,
preventing its interaction with the PD-1 and B7.1 receptors.[1][2][3] This blockade removes the
inhibitory signals that suppress T-cell activation and proliferation, thereby restoring the immune
system's ability to recognize and attack tumor cells.[4] A unique feature of avelumab is its
native Fc region, which can engage immune effector cells, such as natural killer (NK) cells, to
induce antibody-dependent cell-mediated cytotoxicity (ADCC), representing a potential dual
mechanism of action.[1][2][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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